![molecular formula C19H19N3O5S2 B2749904 ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate CAS No. 895462-05-2](/img/structure/B2749904.png)
ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C19H19N3O5S2 and its molecular weight is 433.5. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibition of Human Neutrophil Elastase (hNE)
This compound has been investigated for its potential as a competitive inhibitor of hNE . hNE is a serine proteinase involved in various inflammatory processes and diseases, such as Acute Respiratory Distress Syndrome (ARDS). By inhibiting hNE, the compound could help in treating conditions associated with severe inflammation and immune response, providing a therapeutic strategy for diseases like ARDS .
Antibacterial Applications
Derivatives of benzenesulfonic acid, which include the core structure of this compound, have been widely used as antibacterial agents . Their mechanism involves the inhibition of bacterial growth and replication, making them valuable in the development of new antibacterial drugs .
Antitumor Activity
Sulfonamides, a class to which this compound belongs, have shown antitumor effects . They can interfere with the growth and proliferation of cancer cells, offering a pathway for the development of novel anticancer therapies .
Antiviral Effects
The compound’s structural relatives have been found to exhibit antiviral properties . This includes effectiveness against viruses such as dengue fever and Ebola, suggesting potential use in treating viral infections .
Treatment of Central Nervous System Disorders
Compounds with a benzenesulfonic acid moiety have been indicated for the treatment of various central nervous system disorders , including Alzheimer’s disease. They may play a role in neuroprotection or the modulation of neural pathways .
Anti-inflammatory Activity
The compound has been associated with anti-inflammatory activities . It could be used to develop medications that alleviate inflammation, which is a common underlying factor in many chronic diseases .
Mechanism of Action
Target of Action
It’s known that sulfonamides, a group to which this compound belongs, are widely used as antibacterial drugs . They typically inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid, a crucial component for bacterial growth and reproduction .
Mode of Action
By binding to the enzyme’s active site, they prevent PABA from being converted into dihydropteroate, a precursor of folic acid, thereby inhibiting bacterial growth .
Biochemical Pathways
The compound likely affects the folic acid synthesis pathway in bacteria, given its structural similarity to other sulfonamides . By inhibiting the production of folic acid, it disrupts the synthesis of nucleotides, which are essential for DNA replication. This leads to the cessation of bacterial growth and reproduction .
Pharmacokinetics
Sulfonamides are generally well-absorbed in the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in the urine .
Result of Action
The result of the compound’s action would be the inhibition of bacterial growth and reproduction due to the disruption of folic acid synthesis . This could potentially lead to the death of the bacteria, depending on the concentration of the drug and the susceptibility of the bacteria .
properties
IUPAC Name |
ethyl 2-[[2-(benzenesulfonyl)acetyl]amino]-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O5S2/c1-2-27-19(24)22-9-8-14-15(10-20)18(28-16(14)11-22)21-17(23)12-29(25,26)13-6-4-3-5-7-13/h3-7H,2,8-9,11-12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSMXBTVQBRIWIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)CS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-cyano-2-(2-(phenylsulfonyl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.